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Compound of Interest

Compound Name: N-Butylfluorescein

Cat. No.: B562091 Get Quote

An In-Depth Technical Guide to N-Butylfluorescein

N-Butylfluorescein is a synthetic, alkyl-substituted derivative of fluorescein, a widely used

fluorescent tracer. This guide provides a detailed overview of its chemical properties, and

applications, particularly for researchers, scientists, and professionals involved in drug

development and biochemical assays.

Core Molecular and Chemical Properties
N-Butylfluorescein is characterized by its distinct fluorescent properties, which are leveraged

in various biochemical assays.[1] Its fundamental chemical and physical data are summarized

below for easy reference.
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Property Value

Molecular Formula C24H20O5[2][3]

Molecular Weight 388.41 g/mol [2][3]

CAS Number 335193-91-4

Appearance Yellow Solid

Excitation Maximum 467 nm

Emission Maximum 512 nm

Solubility Slightly soluble in Chloroform and Methanol

Primary Application: Fluorogenic Substrate
Synthesis
A primary application of N-Butylfluorescein is in the synthesis of fluorogenic substrates

designed for the continuous assay of specific enzymes. It is a key precursor in the synthesis of

butyl fluorescein myo-inositol phosphate (butyl FLIP), which serves as a substrate for

phosphatidylinositol-specific phospholipase C (PI-PLC).

The operational principle of such assays is based on a fluorescence quenching mechanism. In

the intact substrate molecule, the fluorescence of the fluorescein moiety is suppressed. Upon

enzymatic cleavage of the substrate by the target enzyme, such as PI-PLC, the quenching is

relieved, leading to a measurable increase in fluorescence intensity. This direct relationship

between enzyme activity and fluorescence signal allows for real-time monitoring of the

enzymatic reaction.

Experimental Workflow: PI-PLC Activity Assay
The following diagram illustrates the general workflow for utilizing an N-Butylfluorescein-

derived substrate in a phosphatidylinositol-specific phospholipase C (PI-PLC) activity assay.
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Substrate Synthesis

Enzymatic Assay

N-Butylfluorescein

Butyl Fluorescein myo-Inositol
Phosphate (Butyl-FLIP)

(Low Fluorescence)

Chemical Synthesis

myo-Inositol Phosphate derivative

Assay Mixture:
- Butyl-FLIP Substrate

- Buffer
- Test Compound (Optional)

Add to Assay

Incubation
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Cleaved Products:
- N-Butylfluorescein derivative

(High Fluorescence)
- Inositol Phosphate

Enzymatic Cleavage Fluorescence Detection
(Ex: 467 nm, Em: 512 nm)

Data Analysis:
Fluorescence vs. Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b562091?utm_src=pdf-body-img
https://www.benchchem.com/product/b562091?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/20909/n-butylfluorescein
https://www.medchemexpress.com/n-butylfluorescein.html
https://www.scbt.com/pt/p/n-butylfluorescein-335193-91-4
https://www.benchchem.com/product/b562091#n-butylfluorescein-molecular-weight-and-formula
https://www.benchchem.com/product/b562091#n-butylfluorescein-molecular-weight-and-formula
https://www.benchchem.com/product/b562091#n-butylfluorescein-molecular-weight-and-formula
https://www.benchchem.com/product/b562091#n-butylfluorescein-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562091?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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